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Compound of Interest

Compound Name: Zafirlukast-d7

Cat. No.: B1141256

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of Zafirlukast-d7 stock
solutions for use in various research applications. Zafirlukast-d7 is a deuterated analog of
Zafirlukast, a potent and selective cysteinyl leukotriene type 1 (CysLT1) receptor antagonist
used in the management of asthma.[1] The inclusion of deuterium-labeled internal standards
like Zafirlukast-d7 is critical for accurate quantification in mass spectrometry-based
bioanalytical studies.

Physicochemical and Solubility Data

Zafirlukast-d7 is a solid, pale pink to light orange powder.[2] While detailed solubility data for
the deuterated form is not extensively published, the physicochemical properties of Zafirlukast
provide a strong basis for solvent selection. Zafirlukast is practically insoluble in water but
shows good solubility in several organic solvents.[3][4] It is reasonable to expect Zafirlukast-
d7 to exhibit similar solubility characteristics.
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Property Data Source(s)
Molecular Formula C31H26D7N306S [5]
Molecular Weight 582.72 g/mol [5]
Melting Point >104°C (decomposes) [1][2]
Pale Pink to Light Orange
Appearance _ (2]
Solid
Refrigerator; -20°C for long-
Storage (Solid) term storage (=4 years for [1][6]
Zafirlukast)
Solubility (Zafirlukast)
Practically insoluble (0.000962
Water [BI[41[71[8]
mg/mL)
Methanol Slightly soluble [2][3][4]
Ethanol ~0.25 mg/mL [6]
Chloroform Slightly soluble [1][2]
o Soluble (used to prepare 1000
Acetonitrile ] 9]
pg/mL stock solution)
DMSO ~20 mg/mL [6]
DMF ~30 mg/mL [6]
) -80°C for 6 months; -20°C for 1
Storage (Solutions) [10]

month

Experimental Protocol: Preparation of a 1 mg/mL
Zafirlukast-d7 Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of Zafirlukast-d7 in

Dimethyl Sulfoxide (DMSO). This solvent is chosen for its high solubilizing capacity for

Zafirlukast.[6]
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Materials:

Zafirlukast-d7 solid

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibration: Allow the container of Zafirlukast-d7 solid to equilibrate to room temperature
before opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated
analytical balance. Carefully weigh the desired amount of Zafirlukast-d7 solid (e.g., 1 mg).

Solvent Addition: Using a calibrated micropipette, add the appropriate volume of anhydrous
DMSO to the vial to achieve a final concentration of 1 mg/mL (e.g., add 1 mL of DMSO to 1
mg of Zafirlukast-d7).

Dissolution: Cap the vial securely and vortex the solution until the Zafirlukast-d7 is
completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution
if necessary.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months).[10]
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Note on Aqueous Solutions: Zafirlukast is sparingly soluble in aqueous buffers.[6] To prepare
agueous working solutions, it is recommended to first dissolve the compound in an organic
solvent like DMF and then dilute with the aqueous buffer of choice.[6] A 1:1 solution of
DMF:PBS (pH 7.2) has been shown to dissolve Zafirlukast at approximately 0.5 mg/mL.[6]
Aqueous solutions are not recommended for storage for more than one day.[6]

Workflow for Zafirlukast-d7 Stock Solution
Preparation
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Workflow for Preparing Zafirlukast-d7 Stock Solutions

Preparation

Start: Equilibrate Zafirlukast-d7 to Room Temperature

Weigh Zafirlukast-d7 Solid

Add Anhydrous DMSO (or other suitable solvent)

Vortex to Dissolve (Gentle warming if needed)

Storage

Aliquot into Single-Use Volumes

Store at -20°C (Short-term, < 1 month) Store at -80°C (Long-term, < 6 months)

Aqueou%Working Solution (Optional)

Gissolve Zafirlukast-d7 in DMF]
Gilute with Aqueous Buffer (e.g., PBSD
Glse Immediately (Do not store > 24hD

Click to download full resolution via product page

Caption: Workflow for Zafirlukast-d7 Stock Solution Preparation and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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